7-Cyanoheptanoic acid ethyl ester

• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: ethyl 7-cyanoheptanoate
• InChI: InChI=1S/C10H17NO2/c1-2-13-10(12)8-6-4-3-5-7-9-11/h2-8H2,1H3
• InChI Key: YRZBNZFCPRWFLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCCC#N

Description

7-Cyanoheptanoic acid ethyl ester is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Cyanoheptanoic acid ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Cyanoheptanoic acid ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Add sodium cyanide (12.5 g, 255 mmol) and tetra-n-butylammonium iodide (10 g, 27.0 mmol) portionwise to a solution of 7-bromoheptanoic acid methyl ester (25 g, 105 mmol) in DMSO (300 mL) at room temperature under nitrogen and heat the mixture at 50° C. for 4 hours. Cool the mixture and dilute with water (200 mL) and extract with diethyl ether (2×200 mL). Dry the combined organic extracts over sodium sulfate and remove the solvent under reduced pressure to provide 7-cyanoheptanoic acid ethyl ester (18.2 g, 94%).